[(3Ar,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
[(3Ar,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
Brand Name:
Vulcanchem
CAS No.:
41639-72-9
VCID:
VC0056417
InChI:
InChI=1S/C31H28O5/c32-25(16-11-21-7-3-1-4-8-21)17-18-26-27-19-30(33)35-29(27)20-28(26)36-31(34)24-14-12-23(13-15-24)22-9-5-2-6-10-22/h1-10,12-15,17-18,26-29H,11,16,19-20H2/b18-17+/t26-,27-,28-,29+/m1/s1
SMILES:
C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C=CC(=O)CCC5=CC=CC=C5
Molecular Formula:
C31H28O5
Molecular Weight:
480.5 g/mol
[(3Ar,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
CAS No.: 41639-72-9
Reference Standards
VCID: VC0056417
Molecular Formula: C31H28O5
Molecular Weight: 480.5 g/mol
![[(3Ar,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate - 41639-72-9](/images/no_structure.jpg)
| CAS No. | 41639-72-9 |
|---|---|
| Product Name | [(3Ar,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
| Molecular Formula | C31H28O5 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | [(3aR,4R,5R,6aS)-2-oxo-4-[(E)-3-oxo-5-phenylpent-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
| Standard InChI | InChI=1S/C31H28O5/c32-25(16-11-21-7-3-1-4-8-21)17-18-26-27-19-30(33)35-29(27)20-28(26)36-31(34)24-14-12-23(13-15-24)22-9-5-2-6-10-22/h1-10,12-15,17-18,26-29H,11,16,19-20H2/b18-17+/t26-,27-,28-,29+/m1/s1 |
| Standard InChIKey | IKVNJBXCGFXOJM-FRYMLLMQSA-N |
| Isomeric SMILES | C1[C@H]2[C@H](CC(=O)O2)[C@H]([C@@H]1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)/C=C/C(=O)CCC5=CC=CC=C5 |
| SMILES | C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C=CC(=O)CCC5=CC=CC=C5 |
| Canonical SMILES | C1C2C(CC(=O)O2)C(C1OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C=CC(=O)CCC5=CC=CC=C5 |
| Synonyms | [3aR-[3aα,4α(E),5β,6aα]]-[1,1’-Biphenyl]-4-carboxylic Acid Hexahydro-2-oxo-4-(3-oxo-5-phenyl-1-pentenyl)-2H-cyclopenta[b]furan-5-yl Ester; [1,1’-Biphenyl]-4-carboxylic Acid (3aR,4R,5R,6aS)-Hexahydro-2-oxo-4-[(1E)-3-oxo-5-phenyl-1-pentenyl]-2H-cyclope |
| PubChem Compound | 10005375 |
| Last Modified | Nov 11 2021 |
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